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Audience: Researchers, scientists, and drug development professionals.

Introduction:

The production of unilamellar vesicles with a uniform size distribution is critical for numerous

applications in drug delivery, membrane protein reconstitution, and biophysical studies. The

extrusion method, following thin-film hydration, is a widely adopted technique that yields

vesicles with controlled diameters.[1][2][3][4] This process involves the sequential passage of a

multilamellar vesicle (MLV) suspension through polycarbonate membranes with defined pore

sizes.[1][4][5] This application note provides a detailed protocol for the preparation of small

unilamellar vesicles (SUVs) and large unilamellar vesicles (LUVs) of homogenous size,

focusing on the critical parameters that influence the final vesicle characteristics.
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Successful and reproducible vesicle extrusion depends on the careful control of several

experimental parameters. The following table summarizes the key factors and their impact on

vesicle size and polydispersity.
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Parameter
Effect on Vesicle Size &
Uniformity

Recommendations &
Notes

Membrane Pore Size

The primary determinant of the

final vesicle size.[5][6] Vesicles

extruded through pores ≤0.2

µm tend to be unilamellar and

slightly larger than the pore

size, while those extruded

through larger pores may be

multilamellar and smaller than

the pore size.[6][7]

For uniform, unilamellar

vesicles, use membranes with

a pore size of ≤0.2 µm.[7]

Common pore sizes for LUVs

are 100 nm and 200 nm.[8]

Number of Extrusion Passes

Multiple passes through the

membrane are necessary to

achieve a homogeneous size

distribution.[7][9] Generally, 10-

20 passes are recommended.

[7][10]

A minimum of 10 passes is

often suggested.[7] The

solution should become

clearer as the vesicle

suspension becomes more

uniform.[7][11]

Temperature

Extrusion must be performed

above the phase transition

temperature (Tc) of the lipid

with the highest Tc in the

mixture.[5][7] This ensures the

lipid bilayer is in a fluid state,

allowing for vesicle formation

and reformation.

The extruder heating block

should be set to a temperature

above the Tc of the lipids being

used.[7] Insufficient

temperature can impede or

prevent extrusion.[6]

Lipid Composition

The properties of the lipids,

such as headgroup charge and

acyl chain length, can

influence vesicle formation and

stability.[10][12]

Ensure the chosen lipids are

suitable for vesicle formation.

Some lipids, like DOPS, may

not form stable vesicles on

their own.[10]

Extrusion Pressure The applied pressure can

affect the vesicle size, with

higher pressures potentially

leading to smaller vesicles.[9]

[13][14] However, excessive

Use gentle, consistent

pressure. A threshold pressure

is required to initiate extrusion.

[13][14]
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pressure can damage the

membrane.[5]

Initial Vesicle State (Pre-

Extrusion)

Freeze-thaw cycles of the

initial multilamellar vesicle

suspension prior to extrusion

can enhance the unilamellarity

and trapping efficiency of the

final vesicles.[5][8][11][15]

Subjecting the hydrated lipid

suspension to 3-5 freeze-thaw

cycles is recommended for

improved results.[7][8]

Experimental Protocol: Thin-Film Hydration and
Extrusion
This protocol outlines the steps for preparing unilamellar vesicles of a uniform size.

Materials:

Lipid(s) of choice (e.g., SMPC, DOPC, POPC) dissolved in chloroform or a

chloroform:methanol mixture.

Hydration buffer (e.g., PBS, Tris-HCl with NaCl).[10][11]

Organic solvent (e.g., chloroform, chloroform:methanol).

Nitrogen or argon gas.[8]

Round-bottom flask or glass vial.[1][4]

Rotary evaporator or vacuum desiccator.[16]

Water bath or heating block.[7]

Vortex mixer.[8]

Extruder device (e.g., Avanti Mini-Extruder).[8]

Gas-tight syringes (e.g., 1 mL).[7]
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Polycarbonate membranes (with desired pore size).[7]

Filter supports.[10]

Procedure:

Lipid Film Preparation: a. In a round-bottom flask, dissolve the desired amount of lipid(s) in

an appropriate organic solvent like chloroform.[16] b. Remove the organic solvent using a

rotary evaporator or a gentle stream of nitrogen gas to form a thin, uniform lipid film on the

wall of the flask.[1][4][16] c. To ensure complete removal of residual solvent, place the flask

under high vacuum for at least 1-2 hours or overnight.[8][10]

Hydration of Lipid Film: a. Pre-warm the hydration buffer to a temperature above the phase

transition temperature (Tc) of the lipid with the highest Tc. b. Add the pre-warmed buffer to

the flask containing the dry lipid film.[16] c. Agitate the mixture by vortexing to hydrate the

lipid film and form a milky suspension of multilamellar vesicles (MLVs).[8] This hydration

process should also be carried out above the lipid's Tc.

Optional Freeze-Thaw Cycles: a. To increase the lamellarity and encapsulation efficiency,

subject the MLV suspension to 3-5 freeze-thaw cycles.[7][8] b. This can be achieved by

alternately placing the sample in a dry ice/ethanol bath and a warm water bath.[8]

Vesicle Extrusion: a. Assemble the extruder with two polycarbonate membranes of the

desired pore size, sandwiched between the filter supports, according to the manufacturer's

instructions.[8][10] b. Pre-heat the extruder's heating block to a temperature above the lipid's

Tc.[7] c. Load the MLV suspension into one of the gas-tight syringes. d. Carefully place the

loaded syringe and an empty syringe into the extruder. e. Place the assembled extruder into

the pre-heated block and allow the temperature to equilibrate for 5-10 minutes.[7] f. Gently

and steadily push the plunger of the filled syringe to pass the lipid suspension through the

membranes into the empty syringe. This completes one pass. g. Repeat the extrusion by

passing the suspension back and forth between the two syringes for a total of 11 to 21

passes.[11] h. After the final pass, collect the now translucent vesicle suspension from the

extruder.[7]

Characterization and Storage: a. The size distribution of the extruded vesicles can be

determined using Dynamic Light Scattering (DLS).[16] b. Store the prepared vesicles at 4°C.
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For lipids with a Tc above room temperature, store them above their Tc.[10] Vesicles are

typically stable for about one week.[10]

Visual Workflow
The following diagram illustrates the key stages of the vesicle extrusion protocol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://cafgroup.lbl.gov/protocols/supported-membranes/preparation-of-small-unilamellar-vesicles
https://cafgroup.lbl.gov/protocols/supported-membranes/preparation-of-small-unilamellar-vesicles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Film Preparation

Hydration & MLV Formation

Extrusion for Uniform Size

Final Product

Dissolve Lipids in
Organic Solvent

Evaporate Solvent
(Nitrogen Stream/Rotary Evaporator)

Dry Under High Vacuum

Add Hydration Buffer
(Above Tc)

Proceed to Hydration

Vortex to Form
Multilamellar Vesicles (MLVs)

Optional: Freeze-Thaw Cycles
(3-5x)

Load MLV Suspension
into Syringe

Load for Extrusion

Assemble Extruder with
Polycarbonate Membranes

Heat Extruder
(Above Tc)

Extrude through Membrane
(11-21 Passes)

Collect Homogeneous
Unilamellar Vesicles

Characterize Size (DLS)

Analyze Final Product

Store Appropriately
(e.g., 4°C)

Click to download full resolution via product page

Caption: Workflow for preparing uniform vesicles via extrusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159037/docs#protocol-for-uniform-vesicle-
production-via-extrusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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